Cas no 303127-81-3 (4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside)

• Product Name: 4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside
• CAS No: 303127-81-3
• Molecular Formula: C₂₇H₂₈O₇
• Molecular Weight: 464.50702
• CID: 299413
• PubChem ID: 87558300

4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside Properties

Names and Identifiers

• b-D-Glucopyranoside,4-methoxyphenyl 3-O-(phenylmethyl)-4,6-O-[(R)-phenylmethylene]-
• 4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-beta-D-glucopyranoside
• (2R,4aR,6S,7R,8R,8aR)-6-(4-methoxyphenoxy)-2-phenyl-8-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-ol
• -<small>D<
• 4-Methoxyphenyl 3-O-Benzyl-4,6-O-benzylidene-β-D-glucopyranoside
• (4AR,6S,7R,8R,8AR)-8-(BENZYLOXY)-6-(4-METHOXYPHENOXY)-2-PHENYL-HEXAHYDRO-2H-PYRANO[3,2-D][1,3]DIOXIN-7-OL
• A876227
• T72261
• SCHEMBL21708422
• (4aR,6S,7R,8R,8aR)-6-(4-methoxyphenoxy)-2-phenyl-8-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-ol
• (4aR,6S,7R,8R,8aR)-8-(benzyloxy)-6-(4-methoxyphenoxy)-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-ol
• AS-74023
• beta-D-Glucopyranoside, 4-methoxyphenyl 3-O-(phenylmethyl)-4,6-O-[(R)-phenylmethylene]-
• AKOS027320256
• 303127-81-3
• J-017902

• InChIKey： JQCLKKJUWALUTI-ZRRJEQDASA-N
• Inchi： InChI=1S/C27H28O7/c1-29-20-12-14-21(15-13-20)32-27-23(28)25(30-16-18-8-4-2-5-9-18)24-22(33-27)17-31-26(34-24)19-10-6-3-7-11-19/h2-15,22-28H,16-17H2,1H3/t22-,23-,24-,25-,26-,27-/m1/s1
• SMILES： COC1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@H]3[C@@H](CO[C@@H](C4=CC=CC=C4)O3)O2)OCC5=CC=CC=C5)O

Computed Properties

• Exact Mass: 464.18400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 464.184
• Heavy Atom Count: 34
• Complexity: 598
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• LogP: 3.85940
• PSA: 75.61000
• Refractive Index: 1.625
• Boiling Point: 642.0±55.0 °C at 760 mmHg
• Melting Point: 204.0 to 211.0 deg-C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Flash Point: 342.1±31.5 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons